![molecular formula C18H15FN2O3 B6172793 rel-(2R)-2-[(4-fluorophenyl)formamido]-3-(1H-indol-3-yl)propanoic acid CAS No. 1608758-53-7](/img/no-structure.png)
rel-(2R)-2-[(4-fluorophenyl)formamido]-3-(1H-indol-3-yl)propanoic acid
Overview
Description
Rel-(2R)-2-[(4-fluorophenyl)formamido]-3-(1H-indol-3-yl)propanoic acid, or 4-FPFIP, is a synthetic compound of the indole family. It is an analogue of the neurotransmitter serotonin, and has been studied for its potential therapeutic applications.
Scientific Research Applications
4-FPFIP has been studied for its potential therapeutic applications in treating depression, anxiety, and other mood disorders. It has also been studied for its potential uses in treating pain, inflammation, and neurological disorders. In addition, 4-FPFIP has been studied for its potential as a neuroprotective agent, and its ability to modulate the activity of certain neurotransmitters.
Mechanism of Action
The exact mechanism of action of 4-FPFIP is still being studied. It is believed to act as an agonist at the 5-HT1A serotonin receptor, and to have a modulatory effect on other serotonin receptors. It is also believed to act as an antagonist at certain other receptors, such as the α2-adrenergic receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects
4-FPFIP has been shown to have an anxiolytic effect in animal studies, and has been shown to have antidepressant effects in humans. It has also been shown to have anti-inflammatory and neuroprotective effects in animal studies. In addition, it has been shown to modulate the activity of certain neurotransmitters, such as dopamine and norepinephrine.
Advantages and Limitations for Lab Experiments
4-FPFIP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a high solubility in aqueous solutions. It also has a low toxicity and is relatively stable in the environment. However, it has a limited shelf life, and its effects may vary depending on the species and the experimental conditions.
Future Directions
Future research on 4-FPFIP should focus on exploring its potential therapeutic applications. This could include further studies of its mechanism of action and its effects on various neurotransmitter systems, as well as its potential uses in treating various psychiatric and neurological disorders. In addition, further studies should be conducted to explore the potential side effects of 4-FPFIP, as well as its potential interactions with other drugs. Finally, further research should be conducted to explore the potential use of 4-FPFIP in combination with other compounds to enhance its therapeutic effects.
Synthesis Methods
4-FPFIP is synthesized from the reaction of 4-fluorobenzaldehyde and indole-3-propionic acid in the presence of sodium hydroxide, sodium acetate, and acetic anhydride. This reaction yields a white solid, which is then purified and crystallized to obtain the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(2R)-2-[(4-fluorophenyl)formamido]-3-(1H-indol-3-yl)propanoic acid involves the formation of the amide bond between 4-fluorobenzoic acid and indole-3-carboxaldehyde, followed by reduction of the resulting imine to form the corresponding amine. This amine is then coupled with (2R)-2-bromo-3-(1H-indol-3-yl)propanoic acid to form the final product.", "Starting Materials": [ "4-fluorobenzoic acid", "indole-3-carboxaldehyde", "(2R)-2-bromo-3-(1H-indol-3-yl)propanoic acid", "reducing agent (e.g. sodium borohydride)", "coupling agent (e.g. N,N'-dicyclohexylcarbodiimide)", "solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Formation of the imine", "- Dissolve 4-fluorobenzoic acid (1 equiv) and indole-3-carboxaldehyde (1 equiv) in a solvent such as dichloromethane.", "- Add a reducing agent such as sodium borohydride (1.2 equiv) and stir the mixture at room temperature for several hours.", "- Extract the product with a suitable solvent and purify by column chromatography to obtain the imine intermediate.", "Step 2: Reduction of the imine", "- Dissolve the imine intermediate in a suitable solvent such as ethanol.", "- Add a reducing agent such as sodium borohydride (1.2 equiv) and stir the mixture at room temperature for several hours.", "- Purify the resulting amine intermediate by column chromatography.", "Step 3: Coupling with (2R)-2-bromo-3-(1H-indol-3-yl)propanoic acid", "- Dissolve the amine intermediate in a suitable solvent such as dichloromethane.", "- Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (1.2 equiv) and (2R)-2-bromo-3-(1H-indol-3-yl)propanoic acid (1 equiv).", "- Stir the mixture at room temperature for several hours.", "- Purify the final product by column chromatography." ] } | |
CAS RN |
1608758-53-7 |
Product Name |
rel-(2R)-2-[(4-fluorophenyl)formamido]-3-(1H-indol-3-yl)propanoic acid |
Molecular Formula |
C18H15FN2O3 |
Molecular Weight |
326.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
